Cas no 1934728-02-5 (4-Chloro-2-fluoro-5-iodobenZaldehyde)

• Product Name: 4-Chloro-2-fluoro-5-iodobenZaldehyde
• CAS No: 1934728-02-5
• MF: C₇H₃ClFIO
• MW: 284.453996896744
• CID: 6794018
• PubChem ID: 124252175
• Update Time: 2025-10-12

4-Chloro-2-fluoro-5-iodobenZaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-5-iodobenZaldehyde
• 1934728-02-5
• MFCD29037518

• Inchi： 1S/C7H3ClFIO/c8-5-2-6(9)4(3-11)1-7(5)10/h1-3H
• InChI Key： LSVPGSPKXDPDRH-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C=O)=C1)F)Cl

Computed Properties

• Exact Mass: 283.89012g/mol
• Monoisotopic Mass: 283.89012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-Chloro-2-fluoro-5-iodobenZaldehyde

4-Chloro-2-fluoro-5-iodobenzaldehyde: A Comprehensive Overview

The compound 4-Chloro-2-fluoro-5-iodobenzaldehyde, with the CAS number 1934728-02-5, is a highly specialized aromatic aldehyde derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique substitution pattern on the benzene ring, which includes chlorine, fluorine, and iodine atoms at specific positions, along with an aldehyde group. The presence of these halogen substituents imparts distinct electronic and steric properties to the molecule, making it a valuable tool in various chemical and biological applications.

Recent studies have highlighted the potential of 4-Chloro-2-fluoro-5-iodobenzaldehyde as a versatile building block in organic synthesis. Its ability to undergo a wide range of reactions, including nucleophilic additions, cross-couplings, and cyclizations, has made it an essential intermediate in the construction of complex molecular architectures. For instance, researchers have utilized this compound in the synthesis of bioactive molecules, where its halogen substituents serve as handles for further functionalization.

In the realm of pharmacology, 4-Chloro-2-fluoro-5-iodobenzaldehyde has shown promise as a lead compound in drug discovery efforts. Its iodine atom, in particular, has been exploited in radiotherapeutic applications due to its ability to undergo radiolabeling with iodine isotopes. This property has led to its investigation as a potential agent in targeted radionuclide therapy for cancer treatment.

The synthesis of 4-Chloro-2-fluoro-5-iodobenzaldehyde typically involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the sequential introduction of halogen substituents onto a benzaldehyde scaffold using electrophilic aromatic substitution techniques. The use of directing groups and activating agents plays a crucial role in achieving the desired substitution pattern.

In terms of physical properties, 4-Chloro-2-fluoro-5-iodobenzaldehyde exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands corresponding to π→π* transitions, which are influenced by the electron-withdrawing effects of the halogen substituents.

The application of 4-Chloro-2-fluoro-5-iodobenzaldehyde extends beyond traditional chemical synthesis into emerging areas such as materials science and nanotechnology. For example, researchers have explored its use as a precursor for the synthesis of metalloporphyrins and other coordination compounds with potential applications in catalysis and sensing technologies.

In conclusion, 4-Chloro-2-fluoro-5-iodobenzaldehyde, with its unique combination of functional groups and halogen substituents, represents a valuable compound with diverse applications across multiple disciplines. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in both academic and industrial settings.